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Introduction
Samarium-Cobalt (SmCo) permanent magnets are a class of rare-earth magnets renowned for

their exceptional thermal stability over a wide temperature range, from cryogenic environments

to elevated temperatures.[1][2] This characteristic, combined with their high magnetic strength

and excellent corrosion resistance, makes them indispensable in a variety of demanding

applications, including aerospace, medical devices, and scientific instrumentation where

performance at low temperatures is critical.[3] This technical guide provides a comprehensive

overview of the thermal stability of SmCo magnets at cryogenic temperatures, with a focus on

their magnetic properties, the experimental methods used for their characterization, and a

summary of key performance data.

SmCo magnets are broadly categorized into two main families: SmCo₅ (often written as

Sm₁Co₅) and Sm₂Co₁₇.[3][4] Both types exhibit excellent performance at cryogenic

temperatures.[5] A significant advantage of SmCo magnets over Neodymium (NdFeB) magnets

at low temperatures is that they do not undergo a spin reorientation, a phenomenon that can

cause a decrease in remanence in NdFeB magnets at cryogenic temperatures.[5]
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Magnetic Properties of SmCo Magnets at Cryogenic
Temperatures
The magnetic properties of permanent magnets are temperature-dependent. For SmCo

magnets, cooling to cryogenic temperatures generally leads to an enhancement of their key

magnetic characteristics. The primary parameters of interest are the remanence (Br), which is a

measure of the magnetic flux density remaining in a magnet after the removal of an external

magnetic field, and the intrinsic coercivity (Hci), which indicates the magnet's resistance to

demagnetization.

As the temperature decreases, the magnetic domains within the SmCo material become more

stable, which reduces the internal energy that could disrupt the alignment of magnetic

moments.[2] This leads to a modest increase in remanence (Br) and a significant increase in

intrinsic coercivity (Hci).[5] The increase in Hci can be quite dramatic, with some studies

showing it can double or even triple between room temperature and absolute zero.[5] This

enhanced resistance to demagnetization at cryogenic temperatures is a key advantage of

SmCo magnets.

Quantitative Data on Cryogenic Magnetic Properties
The following tables summarize the magnetic properties of various grades of SmCo₅ and

Sm₂Co₁₇ magnets at room temperature and provide available data at cryogenic temperatures.

It is important to note that comprehensive tabulated data for cryogenic temperatures is not

always readily available from manufacturers, and the values presented here are compiled from

various sources, including datasheets and research articles.

Table 1: Typical Magnetic Properties of Sintered SmCo₅ Magnets at Room Temperature
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Grade
Remanence
(Br)

Coercive
Force (Hcb)

Intrinsic
Coercivity
(Hci)

Maximum
Energy
Product
(BH)max

T (kG) kA/m (kOe) kA/m (kOe) kJ/m³ (MGOe)

SmCo16
0.80-0.85 (8.0-

8.5)
620 (7.8) 1830 (23) 111-127 (14-16)

SmCo18
0.85-0.90 (8.5-

9.0)
653 (8.2) 1830 (23) 127-143 (16-18)

SmCo20
0.90-0.95 (9.0-

9.5)
676 (8.5) 1830 (23) 143-159 (18-20)

SmCo22
0.93-0.98 (9.3-

9.8)
700 (8.8) 1830 (23) 159-175 (20-22)

Data sourced

from

manufacturer

datasheets.[6][7]

Table 2: Typical Magnetic Properties of Sintered Sm₂Co₁₇ Magnets at Room Temperature
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Grade
Remanence
(Br)

Coercive
Force (Hcb)

Intrinsic
Coercivity
(Hci)

Maximum
Energy
Product
(BH)max

T (kG) kA/m (kOe) kA/m (kOe) kJ/m³ (MGOe)

SmCo24
1.00-1.05 (10.0-

10.5)
740 (9.3) 1990 (25) 175-191 (22-24)

SmCo26
1.04-1.08 (10.4-

10.8)
764 (9.6) 1990 (25) 191-207 (24-26)

SmCo28
1.06-1.10 (10.6-

11.0)
780 (9.8) 1990 (25) 207-223 (26-28)

SmCo30
1.08-1.12 (10.8-

11.2)
800 (10.0) 1990 (25) 223-239 (28-30)

SmCo32
1.10-1.14 (11.0-

11.4)
812 (10.2) 1990 (25) 239-255 (30-32)

Data sourced

from

manufacturer

datasheets.[6][7]

Table 3: Reported Coercivity of SmCo₅ at Cryogenic Temperatures

Temperature (K) Intrinsic Coercivity (Hci) (T)

4.2 4.3

Data sourced from a research publication.[8]

Temperature Coefficients
The thermal stability of a permanent magnet is often quantified by its reversible temperature

coefficients of remanence (α(Br)) and intrinsic coercivity (β(Hci)). SmCo magnets have very low

temperature coefficients.[2] For cryogenic applications, it is important to note that these

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.advancedmagnets.com/wp-content/uploads/2020/07/Sintered-Samarium-Cobalt-SmCo-Magnets-Specifications.pdf
https://www.magnetexpert.com/magnetic-properties-of-samarium-cobalt-magnets
https://www.researchgate.net/figure/Temperature-dependence-of-the-static-magnetic-susceptibility-temperature-product-ch-M-T_fig2_381737935
https://mpcomagnetics.com/blog/how-does-temperature-affect-smco-magnets/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


coefficients can vary with the temperature range. Some manufacturers provide temperature

coefficients for sub-zero temperatures.

Table 4: Typical Reversible Temperature Coefficients for Sintered SmCo Magnets

Magnet Type
Temperature Range
(°C)

α(Br) (%/°C) β(Hci) (%/°C)

SmCo₅ +20 to +150 -0.045 to -0.050 -0.28 to -0.30

Sm₂Co₁₇ +20 to +150 -0.030 to -0.035 -0.20 to -0.30

Sm₂Co₁₇ (LTC*) -50 to +20 +0.005 to +0.012 -

LTC (Low

Temperature

Coefficient) grades

are specially

formulated with

additions of elements

like Gadolinium (Gd)

and Erbium (Er) to

minimize the change

in magnetic output

with temperature.[3][4]

Data compiled from

various datasheets.[3]

[6][9][10][11]

Experimental Protocols for Cryogenic Magnetic
Characterization
The characterization of the magnetic properties of SmCo magnets at cryogenic temperatures is

typically performed using a Vibrating Sample Magnetometer (VSM).[12] A VSM operates on the

principle of Faraday's Law of Induction, where a sample vibrated in a uniform magnetic field

induces a voltage in a set of pick-up coils.[13][14] This induced voltage is proportional to the

magnetic moment of the sample.
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Instrumentation
A typical setup for cryogenic magnetic measurements includes:

Vibrating Sample Magnetometer (VSM): The core instrument for measuring magnetic

moment.[12]

Cryostat: A vacuum-insulated vessel that houses the sample and allows for cooling to

cryogenic temperatures. Modern systems often use cryocoolers (closed-cycle refrigerators),

eliminating the need for liquid cryogens like helium and nitrogen.[15]

Superconducting Magnet: To generate the high magnetic fields required to saturate the high-

coercivity SmCo magnets.

Temperature Controller: To precisely set and maintain the sample temperature.

Lock-in Amplifier: To detect the small induced voltage from the pick-up coils with a high

signal-to-noise ratio.[15]

Data Acquisition System: A computer and software to control the experiment and record the

data.

Sample Preparation
Proper sample preparation is crucial for accurate and repeatable measurements.

Sample Form: The SmCo magnet sample can be in the form of a small cylinder, cube, or

powder. For bulk magnets, a representative sample is cut, typically with dimensions of a few

millimeters.

Mounting: The sample is mounted on a sample holder, often made of a non-magnetic

material like quartz or brass, using a cryogenic-compatible adhesive or varnish to ensure

good thermal contact.[14] For powdered samples, they are typically packed into a non-

magnetic capsule.[14]

Orientation: The sample is oriented with its magnetic easy axis parallel or perpendicular to

the applied magnetic field, depending on the desired measurement.
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Measurement Procedure
The following steps outline a typical procedure for measuring the magnetic hysteresis loop of

an SmCo magnet at a specific cryogenic temperature:

System Preparation: The cryostat is evacuated and cooled to the desired measurement

temperature (e.g., 77 K or 4.2 K).

Sample Loading: The sample, mounted on the sample holder, is loaded into the VSM.

Centering: The sample is precisely centered within the pick-up coils to maximize the induced

signal.

Saturation: The superconducting magnet applies a strong positive magnetic field to fully

saturate the magnet.

Hysteresis Loop Measurement: The magnetic field is then swept from the maximum positive

value, through zero, to a maximum negative value, and then back to the maximum positive

value. Throughout this sweep, the VSM measures the magnetic moment of the sample at

each field step.

Data Acquisition: The magnetic moment versus applied magnetic field data is recorded by

the data acquisition system.

Data Analysis
The raw data of magnetic moment versus applied field is then processed to determine the key

magnetic properties:

Remanence (Br): The magnetic moment at zero applied field, converted to magnetic flux

density.

Intrinsic Coercivity (Hci): The applied field required to reduce the magnetization of the

sample to zero.

Maximum Energy Product ((BH)max): Calculated from the second quadrant of the hysteresis

loop (the demagnetization curve).
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Visualizations
Temperature Dependence of Magnetic Properties
The following diagram illustrates the general trend of remanence (Br) and intrinsic coercivity

(Hci) for SmCo magnets as the temperature is decreased into the cryogenic range.

Temperature Dependence of Magnetic Properties of SmCo Magnets

Magnetic Property Value

High

Low

Temperature
Cryogenic (e.g., 4K)

Room Temp (e.g., 300K)

 Hci (Intrinsic Coercivity)

 Br (Remanence)

Click to download full resolution via product page

Caption: General trend of Br and Hci with decreasing temperature.

Experimental Workflow for Cryogenic Magnetic
Characterization
The flowchart below outlines the typical experimental workflow for characterizing the magnetic

properties of an SmCo magnet at cryogenic temperatures using a Vibrating Sample

Magnetometer (VSM).
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Experimental Workflow: Cryogenic VSM Measurement

Sample Preparation
(Mounting and Orientation)

Load Sample into VSM Cryostat

Cool Down to Target
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Apply Saturating Magnetic Field

Measure Hysteresis Loop
(Sweep Magnetic Field)

Data Acquisition
(Magnetic Moment vs. Field)

Data Analysis
(Calculate Br, Hci, (BH)max)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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